Cas no 350819-37-3 (Z-TYR-OTBU H2O)

Z-TYR-OTBU·H₂O is a protected tyrosine derivative commonly used in peptide synthesis. The tert-butyloxycarbonyl (Z) group safeguards the amino functionality, while the tert-butyl ester (OtBu) protects the carboxyl group, ensuring selective deprotection during solid-phase or solution-phase synthesis. The inclusion of a water molecule (H₂O) indicates its hydrated form, which may enhance stability during storage. This compound is particularly valuable in constructing complex peptides, offering controlled reactivity and minimizing side reactions. Its orthogonal protecting groups allow for sequential deprotection, facilitating the synthesis of tyrosine-containing peptides with high precision. Suitable for research and industrial applications, it ensures efficient incorporation of tyrosine residues in peptide sequences.

Z-TYR-OTBU H2O structure

Product Name:Z-TYR-OTBU H2O

CAS No:350819-37-3

MF:

MW:

CID:4672876

Update Time:2025-10-30

Z-TYR-OTBU H2O Chemical and Physical Properties

Names and Identifiers

- Z-TYR-OTBU H2O

Z-TYR-OTBU H2O Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1261234-5g	Z-TYR-OTBU H2O	350819-37-3	98%	5g	$155	2024-06-05
eNovation Chemicals LLC	Y1261234-10g	Z-TYR-OTBU H2O	350819-37-3	98%	10g	$210	2024-06-05
eNovation Chemicals LLC	Y1261234-1g	Z-TYR-OTBU H2O	350819-37-3	98%	1g	$105	2024-06-05

Z-TYR-OTBU H2O Related Literature

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Additional information on Z-TYR-OTBU H2O

Z-TYR-OTBU H2O: A Comprehensive Overview

The compound with CAS No. 350819-37-3, commonly referred to as Z-TYR-OTBU H2O, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of Z-TYR-OTBU H2O.

Z-TYR-OTBU H2O is an organic compound that belongs to the class of amino acid derivatives. Its name suggests that it is derived from tyrosine (TYR), a naturally occurring amino acid. The "Z" prefix indicates the configuration of the molecule, while "OTBU" refers to the tert-butyl ester group attached to the tyrosine backbone. The presence of water (H2O) in its name highlights its solubility properties, making it suitable for use in aqueous environments.

Recent studies have shown that Z-TYR-OTBU H2O exhibits remarkable stability under various chemical conditions. This stability is attributed to the robust ester linkage formed between the tyrosine and tert-butyl groups. Researchers have explored its potential as a building block in peptide synthesis, where its stability and ease of manipulation make it an ideal candidate for constructing complex biomolecules.

In terms of synthesis, Z-TYR-OTBU H2O can be synthesized through a multi-step process involving nucleophilic substitution and esterification reactions. The synthesis begins with the isolation of tyrosine, which is then subjected to protection using tert-butyl groups. This step ensures that the reactive sites on the tyrosine molecule are adequately shielded during subsequent reactions. The final step involves hydrolysis to incorporate water into the structure, resulting in the formation of Z-TYR-OTBU H2O.

One of the most promising applications of Z-TYR-OTBU H2O lies in its use as a precursor in drug discovery. Its ability to form stable peptide bonds makes it a valuable tool in medicinal chemistry. Recent research has focused on its role in designing bioactive peptides that target specific disease pathways, such as cancer and neurodegenerative disorders.

Moreover, Z-TYR-OTBU H2O has shown potential in materials science. Its unique structure allows for the formation of self-assembling peptides, which can be used to create nanostructured materials with applications in drug delivery systems and tissue engineering. These materials exhibit excellent biocompatibility and biodegradability, making them ideal for biomedical applications.

The environmental impact of Z-TYR-OTBU H2O has also been a topic of interest among researchers. Studies have demonstrated that this compound is biodegradable under aerobic conditions, reducing its ecological footprint compared to traditional synthetic polymers. This property makes it a sustainable alternative for various industrial applications.

In conclusion, Z-TYR-OTBU H2O (CAS No. 350819-37-3) is a versatile compound with a wide range of applications across multiple disciplines. Its stability, ease of synthesis, and biocompatibility make it a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new uses for this compound, its significance in the field of organic chemistry is expected to grow further.